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Compound of Interest

Compound Name: 3-Phenylprop-2-EN-1-imine

CAS No.: 61355-23-5

Cat. No.: B14574068

Get Quote

Executive Summary & Technical Context[1][2][3][4]
[5][6][7][8]
In drug development and metabolic profiling, Cinnamaldimine (the Schiff base of

cinnamaldehyde) represents a critical class of intermediates. While often transient in biological

systems (formed via reaction with lysine residues or biogenic amines), stable N-substituted

cinnamaldimines are frequently synthesized as pharmacophores or used as derivatization

products to enhance the detection of cinnamaldehyde in complex matrices.

This guide moves beyond basic spectral libraries to explain the mechanistic fragmentation

differences between the parent aldehyde and its imine derivatives. By understanding these

patterns, researchers can distinguish between free cinnamaldehyde, its metabolic conjugates,

and synthetic impurities with high confidence.

The Core Distinction: Aldehyde vs. Imine
The substitution of Oxygen (in cinnamaldehyde) with Nitrogen (in cinnamaldimine)

fundamentally alters the charge localization during ionization. While cinnamaldehyde relies on
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oxonium ion stability, cinnamaldimines leverage the higher basicity of nitrogen, making them

ideal candidates for Electrospray Ionization (ESI) in positive mode.

Comparative Analysis: Cinnamaldimine vs.
Alternatives
The following table compares the mass spectrometric performance of cinnamaldimine

(specifically N-substituted forms, as the unsubstituted imine is hydrolytically unstable) against

the parent aldehyde and hydrazone derivatives.

Table 1: Performance Comparison of Cinnamyl Analytes
Feature

Cinnamaldehyde

(Parent)
Cinnamaldimine (N-
Alkyl/Aryl)

Hydrazone

Derivative (DNPH)

Formula (DNPH)

MW 132.16 Da
Variable (e.g., 207.27

for N-phenyl)
~280+ Da

Ionization (ESI+)
Poor (Low proton

affinity)

Excellent (High proton

affinity at N)

Good (often ESI-

preferred)

Stability
Low (Oxidizes to

cinnamic acid)

Moderate (Hydrolysis

sensitive)

High (Stable

derivative)

Base Peak (EI)
m/z 131 (

)

m/z 130 (

) or
Variable

Key Diagnostic Ion
m/z 103 (

)

m/z 117 (

)

m/z 179 (DNPH

fragment)

LOD (Sensitivity) High ppm range
Low ppb range (due to

pre-charged N)
Low ppb range
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Expert Insight: If your goal is to quantify trace cinnamaldehyde in biological fluids, in situ

derivatization to a cinnamaldimine (using a labeled amine) or hydrazone is superior to direct

analysis due to the massive gain in ionization efficiency [1].

Fragmentation Mechanics & Pathways[1]
The fragmentation of cinnamaldimine is driven by the stability of the conjugated pi-system

(phenyl ring + alkene). Unlike aliphatic imines, the charge can delocalize across the entire

cinnamyl backbone.

Mechanism A: The "Imine Rule" (ESI+)
In ESI+, the proton localizes on the imine nitrogen. Fragmentation is dominated by:

C-N Bond Cleavage: Yields the resonance-stabilized cinnamyl cation (m/z 117).

Retro-Electrocyclization: If the R-group allows, the molecule may undergo

cyclization/rearrangement before fragmenting.

Mechanism B: Electron Impact (EI)
In EI, the molecular ion (

) is formed.

Hydrogen Loss: Similar to aldehydes, imines lose the formyl-H to form a stable cation (m/z =

M-1).

HCN Elimination: A signature of nitrogenous aromatics, often observed as a secondary

fragmentation step.

Visualization: Fragmentation Pathways
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The following diagram illustrates the competitive fragmentation pathways for an N-substituted

cinnamaldimine (where R is a generic alkyl/aryl group).

Precursor Ion [M+H]+
(Protonated Cinnamaldimine)

Cinnamyl Cation
m/z 117

(Ph-CH=CH-CH2+)

Heterolytic Cleavage
(Major Pathway)

Imine Fragment
m/z 130

(Ph-CH=CH-CNH+)

Homolytic Cleavage
(Loss of R)

Tropylium Ion
m/z 91

(C7H7+)

- C2H2
(Rearrangement)

Neutral Amine
(R-NH2)

Acetylene Loss
(C2H2) Loss of R Radical

Click to download full resolution via product page

Figure 1: ESI+ Fragmentation cascade of N-substituted cinnamaldimine. The m/z 117 ion is the

diagnostic "backbone" marker, while m/z 91 confirms the benzyl moiety.

Experimental Protocol: Validation Workflow
To validate these patterns in your own lab, use this self-validating protocol. This workflow

assumes the synthesis of a standard N-butylcinnamaldimine for benchmarking.

Step 1: In-Situ Synthesis (Standard Preparation)
Reagents: Cinnamaldehyde (1 eq), n-Butylamine (1.1 eq), Methanol (solvent).

Procedure: Mix 10 µL cinnamaldehyde with 12 µL n-butylamine in 1 mL Methanol. Vortex for

1 min.
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Validation: The solution will turn slightly yellow (Schiff base formation). No heating is

required; the reaction is rapid [2].

Step 2: Mass Spectrometry Acquisition[1]
Instrument: Q-TOF or Triple Quadrupole (for MS/MS).

Source: Electrospray Ionization (ESI), Positive Mode.

Parameters:

Capillary Voltage: 3.5 kV

Cone Voltage: 20 V (Keep low to preserve molecular ion).

Collision Energy (CID): Ramp 10–40 eV.

Step 3: Data Interpretation Criteria
For the peak to be confirmed as cinnamaldimine derivative:

Precursor Check: Observe

at m/z 188.14 (for N-butyl derivative).

Fragment Check:

At 15 eV: Dominant peak should be m/z 117 (Cinnamyl cation).

At 30 eV: Appearance of m/z 91 (Tropylium) and m/z 130 (Imine core).

Negative Control: Analyze pure cinnamaldehyde. It should respond poorly in ESI+ compared

to the reaction mixture.

Reference Data Summary
Use this table to interpret spectra of unknown cinnamyl derivatives.
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Fragment Ion (m/z)
Structure
Assignment

Origin Significance

131 Cinnamaldehyde

Diagnostic for

unreacted aldehyde

(EI mode).

130 Cinnamaldimine

Primary diagnostic for

the imine class.

Distinguishes from

aldehyde.

117 Cinnamyl Cation

Common backbone

fragment. High

abundance in ESI.

115 (Indenyl) Rearrangement

Indicates high internal

energy (high collision

energy).

91 (Tropylium) Benzyl moiety

Universal aromatic

marker; confirms

phenyl ring integrity.

77 (Phenyl) Phenyl ring

Terminal

fragmentation; low

diagnostic specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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